![molecular formula C15H21NO B1464122 {1-[(2E)-3-phenylprop-2-en-1-yl]piperidin-3-yl}methanol CAS No. 1561218-46-9](/img/structure/B1464122.png)
{1-[(2E)-3-phenylprop-2-en-1-yl]piperidin-3-yl}methanol
Overview
Description
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The compound “{1-[(2E)-3-phenylprop-2-en-1-yl]piperidin-3-yl}methanol” is likely a derivative of piperidine.
Synthesis Analysis
The synthesis of piperidine derivatives has been a topic of interest in recent years . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Specific methods of piperidine synthesis have been reviewed in several publications .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The compound “this compound” likely contains this piperidine structure as a part of its molecular structure.Chemical Reactions Analysis
Piperidines are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives . These reactions include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions .Scientific Research Applications
Methanol as a Chemical Marker
Methanol is used as a chemical marker for assessing the condition of solid insulation in power transformers. It is identified during thermal aging tests with oil-immersed insulating papers and has been found in transformer field samples. Methanol's generation correlates with the degradation of cellulosic solid insulation in transformer mineral oil, indicating its utility in monitoring insulation health (Jalbert et al., 2019).
Hydrogen Production from Methanol
Methanol serves as a liquid hydrogen carrier, capable of producing high purity hydrogen, which is essential for sustainability efforts. The review discusses methanol steam reforming, partial oxidation, and other conversion methods, highlighting the development of catalysts and reactor technology for efficient hydrogen production (García et al., 2021).
Methanol in Fuel Cells
The use of methanol in direct methanol fuel cells (DMFCs) is explored due to its high energy density and simplicity in storage and transport compared to conventional hydrogen. This includes a focus on proton-conducting electrolytes for DMFCs and direct urea fuel cells, aiming at generating energy from low-cost, abundant sources like waste water or urine (Radenahmad et al., 2016).
Methanol in Combustion Engines
Methanol's potential as an alternative to fossil fuels in spark-ignition engines is reviewed, emphasizing its capability to reduce exhaust emissions. The studies suggest that methanol-gasoline blends can improve engine performance and reduce emissions, indicating methanol's viability as a cleaner combustion fuel (Yusuf & Inambao, 2018).
Methanol Synthesis and Conversion
The conversion of methanol to valuable chemicals like propylene, a key petrochemical, is reviewed. This process has gained significance due to the high demand for propylene, with SAPO-34 and ZSM-5 being among the catalysts used in methanol to propylene conversion, highlighting the ongoing research and development in this area (Ali et al., 2019).
Mechanism of Action
While the specific mechanism of action for “{1-[(2E)-3-phenylprop-2-en-1-yl]piperidin-3-yl}methanol” is not mentioned in the search results, piperidine derivatives are known to have a wide variety of biological activities . They are utilized in different ways as anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic agents .
Future Directions
Piperidine and its derivatives continue to be a vital fundament in the production of drugs . The importance of the piperidine nucleus in the field of drug discovery has been highlighted in recent studies . Future research will likely continue to explore the synthesis, functionalization, and pharmacological application of piperidine derivatives .
properties
IUPAC Name |
[1-[(E)-3-phenylprop-2-enyl]piperidin-3-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO/c17-13-15-9-5-11-16(12-15)10-4-8-14-6-2-1-3-7-14/h1-4,6-8,15,17H,5,9-13H2/b8-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOOAFNHLWLQSMN-XBXARRHUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC=CC2=CC=CC=C2)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC(CN(C1)C/C=C/C2=CC=CC=C2)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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